Cas no 2171314-88-6 (3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide
• CAS No: 2171314-88-6
• MF: C₁₃H₂₄N₄O
• MW: 252.355862617493
• CID: 5222967
• Update Time: 2025-05-20

3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-amino-N,N,1-tripropyl-

• Inchi： 1S/C13H24N4O/c1-4-7-16(8-5-2)13(18)11-10-17(9-6-3)15-12(11)14/h10H,4-9H2,1-3H3,(H2,14,15)
• InChI Key： PCJRMXNJEYPPLF-UHFFFAOYSA-N
• SMILES： N1(CCC)C=C(C(N(CCC)CCC)=O)C(N)=N1

Additional information on 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide

3-Amino-N,N,1-Tripropyl-1H-Pyrazole-4-Carboxamide (CAS No. 2171314-88-6): A Comprehensive Overview

3-Amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide (CAS No. 2171314-88-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide make it a promising candidate for various therapeutic applications.

The chemical structure of 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide consists of a pyrazole ring substituted with an amino group and three propyl groups. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The amino group can participate in hydrogen bonding and other interactions with biological targets, while the propyl groups contribute to the lipophilicity and solubility of the compound.

Recent studies have highlighted the potential of 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide has shown promise as an analgesic agent. A study conducted by a team at the University of California found that this compound exhibited significant analgesic effects in animal models of pain. The mechanism of action appears to involve modulation of nociceptive pathways, making it a potential alternative to traditional analgesics with fewer side effects.

The anticonvulsant properties of 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide have also been investigated. Research published in Epilepsia reported that this compound effectively reduced seizure activity in rodent models of epilepsy. The anticonvulsant effects were attributed to its ability to modulate GABAergic neurotransmission, which is a key pathway involved in seizure control.

Beyond its direct therapeutic applications, 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide has also been explored as a lead compound for drug discovery. Its unique structure and favorable pharmacological profile make it an attractive starting point for the development of new drugs with improved efficacy and safety profiles. Ongoing research is focused on optimizing the structure through chemical modifications to enhance its potency and selectivity for specific biological targets.

In terms of safety and toxicity, preliminary studies have shown that 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide exhibits low toxicity in vitro and in animal models. However, further investigations are necessary to fully evaluate its safety profile before it can be considered for clinical trials. These studies will include detailed assessments of pharmacokinetics, metabolism, and potential side effects.

The synthesis of 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide involves several well-established chemical reactions. One common synthetic route involves the condensation of 3-amino-1H-pyrazole with propionyl chloride followed by N-propylation using propyl bromide. This multi-step process yields high purity products suitable for further biological evaluation.

In conclusion, 3-amino-N,N,1-tripropyl-1H-pyrazole-4-carboxamide (CAS No. 2171314-88-6) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory, analgesic, and anticonvulsant properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant potential to contribute to the advancement of medicinal chemistry and pharmaceutical science.